Cas no 61308-67-6 (3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-)

• Product Name: 3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
• CAS No: 61308-67-6
• MF: C₂₁H₁₅Br₂NO
• MW: 457.157903909683
• CID: 484872
• PubChem ID: 4220518
• Update Time: 2025-04-19

3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
• 4,4-bis(4-bromophenyl)-1,2-dihydroisoquinolin-3-one
• AKOS005607582
• DTXSID70400977
• 61308-67-6

• Inchi： 1S/C21H15Br2NO/c22-17-9-5-15(6-10-17)21(16-7-11-18(23)12-8-16)19-4-2-1-3-14(19)13-24-20(21)25/h1-12H,13H2,(H,24,25)
• InChI Key： KLFKLAMABLTOMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(NCC2C=CC=CC1=2)=O)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 454.95205
• Monoisotopic Mass: 454.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 5.3

Experimental Properties

• PSA: 29.1